4-{[(2Z)-3-(4-chlorophenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-4-oxobutanoic acid

• Molecular Formula: C15H15ClN2O5S2
• Molecular Weight: 402.9 g/mol
• IUPAC Name: 4-[[3-(4-chlorophenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-ylidene]amino]-4-oxobutanoic acid
• InChI: InChI=1S/C15H15ClN2O5S2/c16-9-1-3-10(4-2-9)18-11-7-25(22,23)8-12(11)24-15(18)17-13(19)5-6-14(20)21/h1-4,11-12H,5-8H2,(H,20,21)
• InChI Key: YXXXZIUCEFYEBK-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(CS1(=O)=O)SC(=NC(=O)CCC(=O)O)N2C3=CC=C(C=C3)Cl

Description

4-{[(2Z)-3-(4-Chlorophenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-4-oxobutanoic acid is a heterocyclic sulfonamide derivative characterized by a fused tetrahydrothieno[3,4-d][1,3]thiazole core with a 5,5-dioxide moiety. The compound features a (2Z)-configured imine linkage to a 4-chlorophenyl group and a 4-oxobutanoic acid side chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{[(2Z)-3-(4-chlorophenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-4-oxobutanoic acid typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Thiazole Ring: The thiazole ring can be synthesized by reacting a suitable α-haloketone with thiourea under basic conditions.

Introduction of the Chlorophenyl Group: The chlorophenyl group can be introduced via a nucleophilic substitution reaction using a chlorophenyl halide.

Formation of the Butanoic Acid Moiety: The butanoic acid moiety can be introduced through a condensation reaction with a suitable carboxylic acid derivative.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

4-{[(2Z)-3-(4-chlorophenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-4-oxobutanoic acid can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding thioethers or thiols.

Substitution: The chlorophenyl group can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and potassium permanganate (KMnO₄).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Electrophilic aromatic substitution can be facilitated by reagents like nitric acid (HNO₃) or sulfuric acid (H₂SO₄).

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thioethers and thiols.

Substitution: Various substituted chlorophenyl derivatives.

Scientific Research Applications

4-{[(2Z)-3-(4-chlorophenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-4-oxobutanoic acid has several scientific research applications:

Medicinal Chemistry: The compound’s unique structure makes it a potential candidate for drug development, particularly in the areas of anti-inflammatory and antimicrobial agents.

Organic Synthesis: It can be used as an intermediate in the synthesis of more complex organic molecules.

Material Science: The compound’s properties may be exploited in the development of new materials with specific electronic or optical characteristics.

Mechanism of Action

The mechanism of action of 4-{[(2Z)-3-(4-chlorophenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-4-oxobutanoic acid involves its interaction with specific molecular targets and pathways. The compound may act by:

Inhibiting Enzymes: It could inhibit key enzymes involved in inflammatory pathways, thereby reducing inflammation.

Interacting with Receptors: The compound may bind to specific receptors on cell surfaces, modulating cellular responses.

Disrupting Microbial Cell Walls: In antimicrobial applications, it may disrupt the cell walls of bacteria or fungi, leading to cell death.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Thiazolidinone Derivatives (e.g., Compound 5 from )

• Structure: Compound 5 (5-(Z)-[(4-Methoxyphenyl)methylene]-2-[(4-methoxyphenyl)methylenehydrazono]-3-(4-hydroxyphenyl)-4-thiazolidinone) shares a thiazolidinone core but lacks the fused thienothiazole system and sulfone group present in the target compound.
• Substituents : Methoxy groups in Compound 5 are electron-donating, contrasting with the electron-withdrawing 4-chlorophenyl group in the target. This difference impacts electronic distribution and binding affinity.
• Synthesis : Both compounds employ condensation reactions (e.g., thiosemicarbazide derivatives with carbonyl compounds), but the target’s synthesis likely requires additional steps to introduce the sulfone and fused ring system .

Triazole-Thione Derivatives (e.g., )

• Structure : The triazole-thione compound in features a 1,2,4-triazole ring with chlorophenyl substituents. Unlike the target’s bicyclic sulfonamide, this compound’s planar triazole core facilitates hydrogen bonding via N–H and S atoms.
• Crystal Packing : The triazole derivative forms a hexamer via N–H···O/S and O–H···S interactions, whereas the target’s sulfone group may promote stronger dipole-dipole interactions or solvation .
• Bioactivity: Triazole-thiones are known for antifungal activity, while sulfonamide-thiazole hybrids often target carbonic anhydrases or kinases.

Sulfonamide-Containing Analogues

• Sulfone vs.
• Chlorophenyl Positioning : Para-substitution (target) vs. ortho-substitution () alters steric hindrance and electronic effects, influencing receptor binding or metabolic stability.

Data Tables

Table 1: Structural and Physicochemical Comparison

Property	Target Compound	Compound 5 ()	Triazole-Thione ()
Core Structure	Thieno[3,4-d]thiazole-5,5-dioxide	Thiazolidinone	1,2,4-Triazole-thione
Key Substituents	4-Chlorophenyl, 4-oxobutanoic acid	4-Methoxyphenyl, hydrazone	2-Chlorophenyl, thiocarbonohydrazide
Sulfur Functionality	Sulfone (SO₂)	Thione (C=S)	Thione (C=S)
Predicted logP*	~2.1 (moderate lipophilicity)	~3.5 (higher lipophilicity)	~2.8
Hydrogen-Bonding Capacity	High (sulfone, carboxylic acid)	Moderate (hydroxyphenyl)	High (N–H, S)

*Estimated using fragment-based methods.

Research Findings and Implications

• Activity Trends: Sulfonamide-thiazole hybrids (like the target) often exhibit enhanced enzyme inhibition compared to non-sulfonated analogs due to improved polar interactions .
• Stereochemical Influence : The (2Z)-configuration in the target compound may optimize binding to hydrophobic enzyme pockets, as seen in similar Z-configured imines .
• Stability : The sulfone group likely increases metabolic stability compared to thione-containing analogs, reducing susceptibility to oxidative degradation.

Biological Activity

The compound 4-{[(2Z)-3-(4-chlorophenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-4-oxobutanoic acid is a thiazole derivative known for its diverse biological activities. This article delves into its pharmacological properties, mechanisms of action, and potential therapeutic applications based on recent research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{15}H_{17}ClN_{2}O_{3}S_{2}$, with a molecular weight of approximately 372.9 g/mol. The structure features a thiazole ring fused with a tetrahydrothieno moiety and a chlorophenyl group, which are critical for its biological activity.

Biological Activity Overview

Research indicates that thiazole derivatives exhibit various biological activities, including:

• Antitumor Activity : Compounds similar to the target molecule have shown significant cytotoxic effects against various cancer cell lines. For instance, studies have demonstrated that thiazole-containing compounds can inhibit cell proliferation in human cancer cell lines such as HT-29 and Jurkat cells with IC50 values often below 10 µM .
• Anticonvulsant Properties : Certain thiazole derivatives have been identified as having anticonvulsant activity. For example, structural modifications in thiazoles can enhance their efficacy against seizures in animal models .
• Anti-inflammatory Effects : Thiazole derivatives have been reported to exhibit anti-inflammatory properties by inhibiting pro-inflammatory cytokines and mediators in various in vitro and in vivo studies.

The biological activity of 4-{[(2Z)-3-(4-chlorophenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-4-oxobutanoic acid is primarily attributed to its interaction with specific biological targets:

• Enzyme Inhibition : The compound may inhibit enzymes involved in critical metabolic pathways, contributing to its anticancer effects.
• Receptor Modulation : It potentially modulates receptors associated with neurotransmission and inflammation, leading to anticonvulsant and anti-inflammatory effects.

Antitumor Activity

A study evaluated the cytotoxicity of several thiazole derivatives against human cancer cell lines. The compound exhibited notable cytotoxicity with an IC50 value comparable to standard chemotherapeutics like doxorubicin. The structure-activity relationship (SAR) analysis indicated that the presence of electron-withdrawing groups like chlorine enhances the activity .

Anticonvulsant Activity

In a pharmacological study involving animal models, a series of thiazole derivatives were tested for anticonvulsant effects using the pentylenetetrazol (PTZ) seizure model. The compound demonstrated significant protection against seizures at doses that did not produce sedation or other adverse effects .

Data Table: Biological Activities of Thiazole Derivatives

Activity Type	Compound Example	IC50 (µM)	Reference
Antitumor	Thiazole Derivative A	1.61
	Thiazole Derivative B	1.98
Anticonvulsant	Thiazole Derivative C	10.5
	Thiazole Derivative D	8.7
Anti-inflammatory	Thiazole Derivative E	5.0